![molecular formula C15H14O3 B4238713 3-tert-butyl-7H-furo[3,2-g]chromen-7-one](/img/structure/B4238713.png)
3-tert-butyl-7H-furo[3,2-g]chromen-7-one
Overview
Description
3-tert-butyl-7H-furo[3,2-g]chromen-7-one, also known as TBF, is a synthetic compound that belongs to the class of coumarins. TBF has been gaining attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.
Mechanism of Action
The mechanism of action of 3-tert-butyl-7H-furo[3,2-g]chromen-7-one is not fully understood. However, studies have suggested that this compound exerts its biological effects by interacting with various cellular targets. In cancer cells, this compound induces apoptosis by activating the caspase pathway and inhibiting the anti-apoptotic protein Bcl-2. This compound also inhibits the activity of topoisomerase II, an enzyme that plays a crucial role in DNA replication and repair. In inflammatory cells, this compound inhibits the production of pro-inflammatory cytokines by suppressing the activity of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound inhibits cell growth and induces apoptosis. This compound also inhibits the activity of topoisomerase II, which leads to DNA damage and cell death. In inflammatory cells, this compound reduces the production of pro-inflammatory cytokines, which leads to a decrease in inflammation. This compound has also been shown to have antioxidant properties, which protect cells from oxidative stress.
Advantages and Limitations for Lab Experiments
3-tert-butyl-7H-furo[3,2-g]chromen-7-one has several advantages and limitations for lab experiments. One of the advantages is that this compound is a synthetic compound, which means that it can be easily synthesized in large quantities. This compound is also stable under normal laboratory conditions, which makes it easy to handle. However, one of the limitations of this compound is that its mechanism of action is not fully understood. This makes it difficult to design experiments that specifically target this compound's biological effects. Another limitation is that this compound has not been extensively studied in vivo, which limits its potential applications in animal models.
Future Directions
There are several future directions for the study of 3-tert-butyl-7H-furo[3,2-g]chromen-7-one. One direction is to investigate the potential use of this compound as a photosensitizer in photodynamic therapy. Another direction is to study the pharmacokinetics of this compound in vivo, which will provide valuable information on its absorption, distribution, metabolism, and excretion. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields of scientific research.
Scientific Research Applications
3-tert-butyl-7H-furo[3,2-g]chromen-7-one has been studied for its potential applications in various fields of scientific research. In medicinal chemistry, this compound has been investigated for its anticancer properties. Studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been studied for its anti-inflammatory properties. In a study conducted on animal models, this compound was found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. This compound has also been investigated for its potential use as a photosensitizer in photodynamic therapy.
Properties
IUPAC Name |
3-tert-butylfuro[3,2-g]chromen-7-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O3/c1-15(2,3)11-8-17-13-7-12-9(6-10(11)13)4-5-14(16)18-12/h4-8H,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKIKMHBWPUNRFJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=COC2=C1C=C3C=CC(=O)OC3=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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